2-(4-Acetylphenyl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-(4-acetylphenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C15H11NO5/c1-9(17)10-2-4-11(5-3-10)14-8-12(16(20)21)6-7-13(14)15(18)19/h2-8H,1H3,(H,18,19)
• InChI Key: HWLCTKQEOPHBSC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C15H11NO5
• DSSTOX Substance ID: DTXSID80689791
• Molecular Weight: 285.25 g/mol
• CAS RN: 1261965-92-7

Description

2-(4-Acetylphenyl)-4-nitrobenzoic acid, 95% (2-AP4NBA) is an organic compound belonging to the nitrobenzoic acid family. It is a white crystalline compound with a molecular weight of 252.2 g/mol. 2-AP4NBA has a wide range of applications in the scientific research field and has been used in various laboratory experiments. It is a versatile compound that has been used to synthesize other compounds, as well as being used as a reagent in various biochemical and physiological studies.

Scientific Research Applications

2-(4-Acetylphenyl)-4-nitrobenzoic acid, 95% has been used in various scientific research applications. It has been used in the synthesis of a variety of compounds, such as 4-nitrobenzyl alcohol, 4-nitrobenzaldehyde, and 4-nitrobenzyl bromide. 2-(4-Acetylphenyl)-4-nitrobenzoic acid, 95% has also been used as a reagent in various biochemical and physiological studies, such as in the study of the enzyme catalase and the enzyme NADH dehydrogenase. It has also been used in the study of the inhibition of the enzyme acetylcholinesterase.

Mechanism of Action

The mechanism of action of 2-(4-Acetylphenyl)-4-nitrobenzoic acid, 95% involves its ability to form a complex with the enzyme acetylcholinesterase. This complex then inhibits the enzyme, resulting in the inhibition of acetylcholine hydrolysis.
Biochemical and Physiological Effects
2-(4-Acetylphenyl)-4-nitrobenzoic acid, 95% has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the hydrolysis of acetylcholine. This inhibition of acetylcholine hydrolysis can lead to an increase in acetylcholine levels, which can have a variety of effects, such as increased nerve transmission, increased muscle contraction, and increased memory and learning. 2-(4-Acetylphenyl)-4-nitrobenzoic acid, 95% has also been shown to have an anti-inflammatory effect, which can be beneficial in the treatment of various diseases and conditions.

Advantages and Limitations for Lab Experiments

2-(4-Acetylphenyl)-4-nitrobenzoic acid, 95% has several advantages and limitations when used in laboratory experiments. One advantage is that it is a relatively inexpensive compound, making it an attractive option for researchers. Additionally, it is relatively easy to synthesize, making it an ideal reagent for various experiments. However, one limitation is that it is a relatively unstable compound, which can make it difficult to store for long periods of time.

Future Directions

There are several potential future directions for the use of 2-(4-Acetylphenyl)-4-nitrobenzoic acid, 95% in scientific research. One potential future direction is the use of 2-(4-Acetylphenyl)-4-nitrobenzoic acid, 95% in the development of new drugs and treatments for various diseases and conditions. Additionally, 2-(4-Acetylphenyl)-4-nitrobenzoic acid, 95% could be used to further study the biochemical and physiological effects of acetylcholine hydrolysis and its inhibition. Finally, 2-(4-Acetylphenyl)-4-nitrobenzoic acid, 95% could be used in the development of new compounds and reagents for use in various laboratory experiments.

Synthesis Methods

2-(4-Acetylphenyl)-4-nitrobenzoic acid, 95% can be synthesized by the nitration of 4-acetylphenol using nitric acid. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 0-5°C. The reaction is then quenched with water and the product is isolated by filtration and recrystallization.